Cas no 1269290-98-3 (5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1269290-98-3
• MF: C₁₀H₅BrN₄O₂
• MW: 293.076300382614
• CID: 3163161
• PubChem ID: 53429273
• Update Time: 2025-04-21

5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
• 1269290-98-3
• 1H-Pyrazole-4-carbonitrile, 5-bromo-1-(4-nitrophenyl)-
• DTXSID201208724

• Inchi： 1S/C10H5BrN4O2/c11-10-7(5-12)6-13-14(10)8-1-3-9(4-2-8)15(16)17/h1-4,6H
• InChI Key： KPYRTRNEDCVBQI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.95959Da
• Monoisotopic Mass: 291.95959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.4Ų